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Compound of Interest

Compound Name: 2-Fluoro-2-methylbutane

Cat. No.: B1626623

An In-depth Technical Guide on the Safety Data for 2-Fluoro-2-methylbutane

This technical guide provides a summary of the available safety and property data for 2-
Fluoro-2-methylbutane (CAS No. 661-53-0). The information is intended for researchers,
scientists, and professionals in drug development who may be handling this compound. Due to
a lack of a comprehensive, publicly available Safety Data Sheet (SDS), this document compiles
information from various chemical data aggregators. It is crucial to note that much of the
toxicological and hazard information is not readily available, and therefore, this compound
should be handled with extreme caution, assuming it may be hazardous.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-Fluoro-2-
methylbutane that have been reported across multiple sources.
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Property Value Source(s)
Molecular Formula C5H11F [1112][3]
Molecular Weight 90.14 g/mol [11[2][3]
Melting Point -121°C [11[4115]
Boiling Point 45°C to 61°C [11[4115]
Density 0.754 to 0.7915 g/cm3 [1][4][5]

Vapor Pressure

202 mmHg at 25°C

[1]

Refractive Index

1.338 to 1.354

[1]141[5]

LogP (Octanol/Water Partition

o 2.1t02.1445 [1][3]
Coefficient)
Hydrogen Bond Donor Count 0 [11[3]
Hydrogen Bond Acceptor
1 [11[3]
Count
Rotatable Bond Count 1 [11[3]

Exact Mass

90.084478513 Da

[1](21(3]

Safety and Hazard Information

The available safety information for 2-Fluoro-2-methylbutane is limited. Many standard safety

data sheet sections, such as GHS classification, hazard statements, and detailed toxicological

data, are reported as "no data available". The following table reflects this lack of

comprehensive data.
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Safety Parameter Information Source(s)
GHS Pictogram(s) No data available [2][6]
Signal Word No data available [2][6]
Hazard Statement(s) No data available [2][6]
Precautionary Statement(s) No data available [2][6]

Toxicity Data (e.g., LD50,

No data available [6]
LC50)

Ecological Information No data available [6]

Given the low boiling point and the presence of fluorine, it is prudent to treat 2-Fluoro-2-
methylbutane as a highly flammable and potentially toxic substance. Standard precautions for
handling volatile organic compounds should be strictly followed.

Experimental Protocols

Detailed experimental protocols for determining the safety parameters of 2-Fluoro-2-
methylbutane are not available in the searched literature. General methodologies for
determining properties like melting point, boiling point, and density are standard laboratory
procedures and are not detailed here.

Logical Workflow for Safe Handling

The following diagram outlines a general workflow for the safe handling of a chemical with
limited safety information, such as 2-Fluoro-2-methylbutane. This workflow is based on
standard laboratory safety principles.
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General Safe Handling Workflow for 2-Fluoro-2-methylbutane

Preparation & Assessment

Information Gathering
(Assume Hazardous)

:

Risk Assessment
(Flammability, Inhalation)

;

Select Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

:

Engineering Controls
(Fume Hood)

I
Handling & E%perimentation

Transport in Secondary Containment

:

Perform Experiment in Fume Hood

:

Store in a Cool, Well-Ventilated Area

Emergency & Disposal

|- — -

Spill Response Exposure Response
(Absorbent Material, Ventilation) (First Aid, Seek Medical Attention)

v :

Waste Disposal
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: General workflow for handling 2-Fluoro-2-methylbutane.
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First Aid Measures

While specific first aid measures for 2-Fluoro-2-methylbutane are not available, general
procedures for handling similar chemicals should be followed in case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and water for at least 15 minutes. Seek medical attention if irritation persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Fire-Fighting Measures

For related flammable compounds, the following fire-fighting measures are recommended and
should be considered for 2-Fluoro-2-methylbutane:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

» Specific Hazards: The substance is expected to be highly flammable. Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[8]
Containers may explode when heated.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Handling and Storage

General guidelines for handling and storing volatile, flammable liquids should be strictly
adhered to:

e Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[10] Avoid
breathing vapors.[10] Ground and bond containers when transferring material to prevent
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static discharge.[8][9] Use non-sparking tools.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
sources of ignition.[11][12]

Given the significant gaps in the safety data for 2-Fluoro-2-methylbutane, it is imperative that
any work with this chemical is preceded by a thorough risk assessment and that it is handled
only by trained personnel in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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